Cas no 1144037-44-4 (2-(4-chlorophenoxy)-1-piperazin-1-yl-ethanone;hydrochloride)

• Product Name: 2-(4-chlorophenoxy)-1-piperazin-1-yl-ethanone;hydrochloride
• CAS No: 1144037-44-4
• MF: C₁₂H₁₆Cl₂N₂O₂
• MW: 291.173641204834
• CID: 5012487
• PubChem ID: 45791705
• Update Time: 2026-02-27

2-(4-chlorophenoxy)-1-piperazin-1-yl-ethanone;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-1-(piperazin-1-yl)ethan-1-one hydrochloride
• NE44851
• Z600428514
• 2-(4-chlorophenoxy)-1-piperazin-1-ylethanone;hydrochloride
• 2-(4-chlorophenoxy)-1-piperazin-1-yl-ethanone;hydrochloride
• 1144037-44-4
• EN300-49974
• AKOS026852211
• 2-(4-chlorophenoxy)-1-(piperazin-1-yl)ethan-1-onehydrochloride
• SCHEMBL16825661
• G79047

• Inchi： 1S/C12H15ClN2O2.ClH/c13-10-1-3-11(4-2-10)17-9-12(16)15-7-5-14-6-8-15;/h1-4,14H,5-9H2;1H
• InChI Key： XCZLNMCXBSFGJL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(N1CCNCC1)=O.Cl

Computed Properties

• Exact Mass: 290.0588831g/mol
• Monoisotopic Mass: 290.0588831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(4-chlorophenoxy)-1-piperazin-1-yl-ethanone;hydrochloride

2-(4-Chlorophenoxy)-1-piperazin-1-yl-ethanone; Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1144037-44-4, commonly referred to as 2-(4-chlorophenoxy)-1-piperazin-1-yl-ethanone; hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The piperazine ring, a six-membered ring containing two nitrogen atoms, plays a central role in its molecular architecture, contributing to its stability and reactivity. The hydrochloride salt form further enhances its solubility and bioavailability, making it an attractive candidate for various therapeutic applications.

Recent studies have highlighted the importance of piperazine derivatives in medicinal chemistry, particularly in the design of bioactive molecules. The 4-chlorophenoxy group attached to the piperazine ring introduces electronic and steric effects that can influence the compound's interaction with biological targets. This group also contributes to the molecule's lipophilicity, which is crucial for crossing biological membranes and binding to protein receptors. The combination of these structural elements makes 2-(4-chlorophenoxy)-1-piperazin-1-yl-ethanone; hydrochloride a promising lead compound for further exploration in drug discovery.

One of the most exciting aspects of this compound is its potential as a modulator of cellular signaling pathways. Research has shown that piperazine-containing compounds can interact with various enzymes and receptors, including kinases and G-protein coupled receptors (GPCRs). The hydrochloride form of this compound has been shown to exhibit selective binding to certain targets, suggesting its potential utility in treating conditions such as inflammation, neurodegenerative diseases, and cancer. These findings underscore the importance of continued research into the biological activity and mechanism of action of this compound.

The synthesis of 2-(4-chlorophenoxy)-1-piperazin-1-yl-ethanone; hydrochloride involves a series of well-established organic reactions, including nucleophilic substitution and condensation reactions. The use of piperazine as a starting material allows for easy functionalization, enabling the introduction of diverse substituents that can modulate the compound's properties. The formation of the hydrochloride salt is typically achieved through protonation of the piperazine nitrogen atoms, which not only improves solubility but also enhances stability under physiological conditions.

In terms of pharmacokinetics, this compound demonstrates favorable absorption and distribution profiles, making it suitable for oral administration. Preclinical studies have shown that it exhibits low toxicity at therapeutic doses, which is a critical factor for its potential use in human medicine. Furthermore, its ability to penetrate cellular membranes efficiently suggests that it could be effective in targeting intracellular pathogens or disease-causing agents.

Recent advancements in computational chemistry have provided new insights into the molecular interactions of 2-(4-chlorophenoxy)-1-piperazin-1-yl-ethanone; hydrochloride with biological systems. Molecular docking studies have revealed that the compound can bind to key residues in enzyme active sites, potentially inhibiting their catalytic activity. These findings have paved the way for further experimental validation and optimization of the compound's therapeutic potential.

In conclusion, 2-(4-chlorophenoxy)-1-piperazin-1-yl-ethanone; hydrochloride represents a compelling example of how structural modifications can lead to bioactive molecules with significant therapeutic potential. Its unique combination of chemical properties and biological activity makes it a valuable tool for researchers in the field of medicinal chemistry. As ongoing studies continue to unravel its mechanisms of action and optimize its pharmacokinetic properties, this compound holds great promise for advancing our understanding of drug design and development.